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Compound of Interest

Compound Name: A-887826

Cat. No.: B605060 Get Quote

A-887826 is a potent and selective, voltage-dependent inhibitor of the NaV1.8 sodium channel,

a key player in nociceptive pathways.[1][2][3][4] This document provides detailed application

notes and protocols for the use of A-887826 in research settings, with a focus on its solubility,

solution preparation, and application in experimental models.

Physicochemical Properties and Solubility
A-887826 is a small molecule with the molecular formula C₂₆H₂₉ClN₄O₃ and a molecular

weight of approximately 480.99 g/mol .[5] Its solubility is a critical factor for its application in

both in vitro and in vivo studies.

Solubility Data
The solubility of A-887826 in various solvents is summarized below. Dimethyl sulfoxide

(DMSO) is the most common solvent for preparing stock solutions.
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO ~50 - 520 mM ~24 - 250 mg/mL

Ultrasonic assistance

may be required for

higher concentrations.

Use freshly opened,

anhydrous DMSO as

it is hygroscopic.[1][5]

[6]

Solution Preparation Protocols
Accurate and consistent solution preparation is paramount for reproducible experimental

results. The following protocols provide guidance for preparing A-887826 solutions for various

research applications.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This is a standard protocol for creating a stock solution for most in vitro applications.

Materials:

A-887826 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:
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Weigh out the desired amount of A-887826 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.81 mg of A-887826 (based on a molecular weight of 480.99

g/mol ).

Add the appropriate volume of anhydrous DMSO to the A-887826 powder.

Vortex the solution until the A-887826 is completely dissolved. Gentle warming or sonication

may be used to aid dissolution if necessary.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[1][7] Stored properly, the

stock solution is stable for at least one to six months.[1]
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Workflow for preparing a 10 mM A-887826 stock solution in DMSO.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
For cell-based assays, the DMSO concentration in the final culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced toxicity.

Procedure:

Thaw a single-use aliquot of the 10 mM A-887826 stock solution.
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Perform serial dilutions of the stock solution in the appropriate cell culture medium or buffer

to achieve the desired final concentration.

For example, to prepare a 10 µM working solution, dilute the 10 mM stock solution 1:1000 in

the assay medium.

Ensure thorough mixing after each dilution step.

Protocol 3: Preparation of a Formulation for In Vivo Oral
Administration
This protocol describes the preparation of a vehicle solution suitable for oral gavage in animal

models.

Materials:

10 mM A-887826 stock solution in DMSO

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl)

Sterile tubes

Procedure: This protocol yields a clear solution with a final solvent composition of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline.[1][6]

To prepare 1 mL of the final formulation, start with 100 µL of the A-887826 stock solution in

DMSO.

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the total volume to 1 mL and mix thoroughly.
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It is recommended to prepare this formulation fresh on the day of use.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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